Cas no 1784-10-7 (2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone)

2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone is a specialized organic compound featuring a piperazine core functionalized with phenoxyacetyl and phenoxyethyl ketone groups. Its molecular structure lends itself to applications in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The compound’s dual phenoxy moieties enhance its potential for interactions with aromatic systems, while the piperazine ring contributes to its versatility in forming derivatives. Its well-defined synthetic pathway and stability under standard conditions make it a reliable candidate for further chemical modifications. This compound is primarily of interest in medicinal chemistry for exploring structure-activity relationships in drug discovery.

2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone structure

1784-10-7 structure

Product Name:2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone

CAS No:1784-10-7

MF:C₂₀H₂₂N₂O₄

MW:354.399685382843

CID:2841633

PubChem ID:1008511

Update Time:2025-05-27

2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

- 2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone
- EU-0078320
- SCHEMBL10721826
- SR-01000493634
- NIOSH/TK9958000
- AN-329/06315047
- DTXSID80359806
- 1,4-Bis(phenoxyacetyl)piperazine
- Piperazine, 1,4-bis(phenoxyacetyl)-
- Oprea1_736649
- NCGC00245867-01
- SMR000620116
- AP 3
- 1,1'-(Piperazine-1,4-diyl)bis(2-phenoxyethan-1-one)
- MLS000923750
- STK057585
- AKOS000319695
- 2-phenoxy-1-[4-(2-phenoxyacetyl)-1-piperazinyl]-1-ethanone
- CHEMBL1335954
- starbld0002946
- 2-PHENOXY-1-[4-(2-PHENOXYACETYL)PIPERAZIN-1-YL]ETHAN-1-ONE
- Oprea1_167971
- HMS1539D22
- TK99580000
- 1784-10-7
- CS-0357993
- TimTec1_001848
- HMS2897E21
- SR-01000493634-1
- 1,1'-piperazine-1,4-diylbis(2-phenoxyethanone)
- BRD-K32261993-001-01-2
- Inchi： 1S/C20H22N2O4/c23-19(15-25-17-7-3-1-4-8-17)21-11-13-22(14-12-21)20(24)16-26-18-9-5-2-6-10-18/h1-10H,11-16H2
- InChI Key： CDQDCIXXBFSRJQ-UHFFFAOYSA-N
- SMILES： O=C(COC1C=CC=CC=1)N1CCN(C(COC2C=CC=CC=2)=O)CC1

Computed Properties

Exact Mass: 354.15795719Da
Monoisotopic Mass: 354.15795719Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 59.1Å²

2-Phenoxy-1-4-(2-phenoxyacetyl)-1-piperazinyl-1-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P178890-500mg	2-Phenoxy-1-[4-(2-phenoxyacetyl)-1-piperazinyl]-1-ethanone	1784-10-7	500mg	$ 370.00	2022-06-03
TRC	P178890-1000mg	2-Phenoxy-1-[4-(2-phenoxyacetyl)-1-piperazinyl]-1-ethanone	1784-10-7	1g	$ 605.00	2022-06-03
TRC	P178890-2500mg	2-Phenoxy-1-[4-(2-phenoxyacetyl)-1-piperazinyl]-1-ethanone	1784-10-7	2500mg	$ 1210.00	2022-06-03
A2B Chem LLC	AY11037-1g	2-Phenoxy-1-[4-(2-phenoxyacetyl)-1-piperazinyl]-1-ethanone	1784-10-7	1g	$422.00	2024-04-20